6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline

• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 6-(4-ethoxyphenyl)-5-ethyl-6H-benzimidazolo[1,2-c]quinazoline
• InChI: InChI=1S/C24H23N3O/c1-3-26-21-11-7-5-9-19(21)23-25-20-10-6-8-12-22(20)27(23)24(26)17-13-15-18(16-14-17)28-4-2/h5-16,24H,3-4H2,1-2H3
• InChI Key: WDECPZMLABWVLO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(N2C3=CC=CC=C3N=C2C4=CC=CC=C41)C5=CC=C(C=C5)OCC

Description

6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline is a complex organic compound belonging to the quinazoline derivatives family. Quinazoline derivatives are known for their diverse biological and pharmaceutical properties, making them significant in medicinal chemistry .

Preparation Methods

The synthesis of 6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline typically involves multi-step reactions. One common method includes the reaction of 6-bromoquinazolinones with aryl or alkyl amines and thiols in the presence of a palladium acetate (Pd(OAc)2) and Xantphos system under Buchwald–Hartwig-type reaction conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: It can undergo nucleophilic substitution reactions, where halogen atoms are replaced by nucleophiles like amines or thiols.

Scientific Research Applications

6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It has shown potential in biological assays, particularly in anticancer research.

Medicine: Quinazoline derivatives, including this compound, are investigated for their therapeutic properties, such as anti-inflammatory, antibacterial, and antifungal activities.

Industry: It is used in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline involves its interaction with specific molecular targets. For instance, quinazoline derivatives are known to inhibit tubulin polymerization, which is crucial for cell division, making them effective anticancer agents . They may also act as apoptosis inducers, triggering programmed cell death in cancer cells .

Comparison with Similar Compounds

Similar compounds to 6-(4-Ethoxyphenyl)-5-ethyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline include other quinazoline derivatives such as:

2-Chloromethyl-4-methyl-quinazoline: Synthesized by the reaction of 1-(2-amino-phenyl)-ethanone with HCl gas in anhydrous conditions.

6-Bromoquinazolinones: Used as intermediates in the synthesis of various quinazoline derivatives.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct biological activities and chemical reactivity.